Cas no 70292-26-1 (5-(naphthalen-1-ylamino)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(naphthalen-1-ylamino)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 70292-26-1
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 1743222
• PubChem ID: 6410565
• Update Time: 2025-04-21

5-(naphthalen-1-ylamino)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(naphthalen-1-ylamino)-2H-1,2,3-triazole-4-carboxylic acid
• 5-(naphthalen-1-ylamino)-2H-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(1-naphthalenylamino)-
• BRN 0541997
• 5-(NAPHTHALEN-1-YLAMINO)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• 5-[(naphthalen-1-yl)amino]-1H-1,2,3-triazole-4-carboxylic acid
• 70292-26-1
• 5-(1-Naphthalenylamino)-1H-1,2,3-triazole-4-carboxylic acid
• 5-26-10-00248 (Beilstein Handbook Reference)
• DTXSID50220554

• Inchi： 1S/C13H10N4O2/c18-13(19)11-12(16-17-15-11)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,18,19)(H2,14,15,16,17)
• InChI Key： JTZYJVLOAIYUNC-UHFFFAOYSA-N
• SMILES： OC(C1C(=NNN=1)NC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 254.0805
• Monoisotopic Mass: 254.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.9